![molecular formula C27H35N3O2S B306317 2-{[4-(Dimethylamino)phenyl]imino}-3-isobutyl-5-(5-isopropyl-4-methoxy-2-methylbenzylidene)-1,3-thiazolidin-4-one](/img/structure/B306317.png)
2-{[4-(Dimethylamino)phenyl]imino}-3-isobutyl-5-(5-isopropyl-4-methoxy-2-methylbenzylidene)-1,3-thiazolidin-4-one
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Overview
Description
2-{[4-(Dimethylamino)phenyl]imino}-3-isobutyl-5-(5-isopropyl-4-methoxy-2-methylbenzylidene)-1,3-thiazolidin-4-one, also known as DMTB-TZ, is a thiazolidinone derivative that has been extensively studied for its potential applications in various fields of scientific research. This compound has shown promising results in the fields of medicinal chemistry, biochemistry, and pharmacology due to its unique chemical structure and mechanism of action.
Mechanism of Action
The mechanism of action of 2-{[4-(Dimethylamino)phenyl]imino}-3-isobutyl-5-(5-isopropyl-4-methoxy-2-methylbenzylidene)-1,3-thiazolidin-4-one is not fully understood. However, it is believed that this compound exerts its pharmacological effects by modulating various signaling pathways in the body. This compound has been shown to inhibit the activity of various enzymes and transcription factors that are involved in inflammation, oxidative stress, and cancer. This compound has also been found to modulate the activity of various neurotransmitters in the brain, which may explain its analgesic and anticonvulsant activities.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects in the body. In vitro studies have shown that this compound inhibits the activity of various enzymes such as xanthine oxidase, tyrosinase, and acetylcholinesterase. This compound has also been found to exhibit potent antioxidant activity, which may be attributed to its ability to scavenge free radicals and inhibit lipid peroxidation. In vivo studies have shown that this compound exhibits significant analgesic, antipyretic, and anticonvulsant activities.
Advantages and Limitations for Lab Experiments
The advantages of using 2-{[4-(Dimethylamino)phenyl]imino}-3-isobutyl-5-(5-isopropyl-4-methoxy-2-methylbenzylidene)-1,3-thiazolidin-4-one in lab experiments include its potent pharmacological activities, its unique chemical structure, and its simple synthesis method. However, the limitations of using this compound in lab experiments include its potential toxicity, its limited solubility in water, and its high cost of synthesis.
Future Directions
There are several future directions for research on 2-{[4-(Dimethylamino)phenyl]imino}-3-isobutyl-5-(5-isopropyl-4-methoxy-2-methylbenzylidene)-1,3-thiazolidin-4-one. One direction is to investigate the potential of this compound as a therapeutic agent for various diseases such as inflammation, cancer, and neurodegenerative diseases. Another direction is to investigate the mechanism of action of this compound in more detail to understand its pharmacological effects. Additionally, future research could focus on developing more efficient and cost-effective synthesis methods for this compound.
Synthesis Methods
2-{[4-(Dimethylamino)phenyl]imino}-3-isobutyl-5-(5-isopropyl-4-methoxy-2-methylbenzylidene)-1,3-thiazolidin-4-one can be synthesized using a simple and efficient method. The synthesis involves the reaction of 4-dimethylaminobenzaldehyde with 5-isopropyl-4-methoxy-2-methylbenzylidene-3-isobutylthiazolidin-2,4-dione in the presence of a catalyst. The reaction proceeds through a Schiff base formation followed by a cyclization reaction to form the thiazolidinone ring. The final product is obtained after purification using column chromatography.
Scientific Research Applications
2-{[4-(Dimethylamino)phenyl]imino}-3-isobutyl-5-(5-isopropyl-4-methoxy-2-methylbenzylidene)-1,3-thiazolidin-4-one has been extensively studied for its potential applications in various fields of scientific research. In medicinal chemistry, this compound has been found to exhibit potent anti-inflammatory, antioxidant, and anticancer activities. In biochemistry, this compound has been shown to inhibit the activity of various enzymes such as xanthine oxidase, tyrosinase, and acetylcholinesterase. In pharmacology, this compound has been found to exhibit significant analgesic, antipyretic, and anticonvulsant activities.
properties
Molecular Formula |
C27H35N3O2S |
---|---|
Molecular Weight |
465.7 g/mol |
IUPAC Name |
(5Z)-2-[4-(dimethylamino)phenyl]imino-5-[(4-methoxy-2-methyl-5-propan-2-ylphenyl)methylidene]-3-(2-methylpropyl)-1,3-thiazolidin-4-one |
InChI |
InChI=1S/C27H35N3O2S/c1-17(2)16-30-26(31)25(15-20-14-23(18(3)4)24(32-8)13-19(20)5)33-27(30)28-21-9-11-22(12-10-21)29(6)7/h9-15,17-18H,16H2,1-8H3/b25-15-,28-27? |
InChI Key |
BHGLQYPUSXTWNL-UCMDEINSSA-N |
Isomeric SMILES |
CC1=CC(=C(C=C1/C=C\2/C(=O)N(C(=NC3=CC=C(C=C3)N(C)C)S2)CC(C)C)C(C)C)OC |
SMILES |
CC1=CC(=C(C=C1C=C2C(=O)N(C(=NC3=CC=C(C=C3)N(C)C)S2)CC(C)C)C(C)C)OC |
Canonical SMILES |
CC1=CC(=C(C=C1C=C2C(=O)N(C(=NC3=CC=C(C=C3)N(C)C)S2)CC(C)C)C(C)C)OC |
Origin of Product |
United States |
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